Cas no 51310-29-3 (Methyl 4-(4-bromobenzoyl)benzoate)

Methyl 4-(4-bromobenzoyl)benzoate structure
51310-29-3 structure
Product Name:Methyl 4-(4-bromobenzoyl)benzoate
CAS No:51310-29-3
MF:C15H11BrO3
MW:319.150043725967
CID:2829717
PubChem ID:15540686
Update Time:2025-04-21

Methyl 4-(4-bromobenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • FKNUXHITOZPQJK-UHFFFAOYSA-N
    • DTXSID00573865
    • 51310-29-3
    • SCHEMBL5346214
    • Methyl 4-(4-bromobenzoyl)benzoate
    • Inchi: 1S/C15H11BrO3/c1-19-15(18)12-4-2-10(3-5-12)14(17)11-6-8-13(16)9-7-11/h2-9H,1H3
    • InChI Key: FKNUXHITOZPQJK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 317.98916Da
  • Monoisotopic Mass: 317.98916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.4Ų

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